Cas no 2007920-45-6 (tert-Butyl 4-methyl-3,5-dioxo-2-azabicyclo[2.2.2]octane-2-carboxylate)

• Product Name: tert-Butyl 4-methyl-3,5-dioxo-2-azabicyclo[2.2.2]octane-2-carboxylate
• CAS No: 2007920-45-6
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• MDL: MFCD30472021
• CID: 4633529
• PubChem ID: 127263487
• Update Time: 2025-07-22

tert-Butyl 4-methyl-3,5-dioxo-2-azabicyclo[2.2.2]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-methyl-3,5-dioxo-2-azabicyclo[2.2.2]octane-2-carboxylate
• W12896
• t-Butyl 4-methyl-3,5-dioxo-2-azabicyclo[2.2.2]octane-2-carboxylate
• MFCD30472021
• 2007920-45-6
• AKOS030628299
• 2-Boc-4-methyl-3,5-dioxo-2-azabicyclo[2.2.2]octane
• DTXSID301122539
• AS-72596
• tert-butyl 4-methyl-3,5-dioxo-2-azabicyclo[2.2.2]octane-2-carboxylate*
• CS-0039459
• 2-Azabicyclo[2.2.2]octane-2-carboxylic acid, 4-methyl-3,5-dioxo-, 1,1-dimethylethyl ester
• tert-Butyl4-methyl-3,5-dioxo-2-azabicyclo[2.2.2]octane-2-carboxylate

• MDL： MFCD30472021
• Inchi： 1S/C13H19NO4/c1-12(2,3)18-11(17)14-8-5-6-13(4,10(14)16)9(15)7-8/h8H,5-7H2,1-4H3
• InChI Key： PBGRPEXKXVOSTC-UHFFFAOYSA-N
• SMILES： O=C1CC2CCC1(C)C(N2C(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 253.13140809g/mol
• Monoisotopic Mass: 253.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.7

Additional information on tert-Butyl 4-methyl-3,5-dioxo-2-azabicyclo[2.2.2]octane-2-carboxylate

Professional Introduction to tert-Butyl 4-methyl-3,5-dioxo-2-azabicyclo[2.2.2]octane-2-carboxylate (CAS No. 2007920-45-6)

tert-Butyl 4-methyl-3,5-dioxo-2-azabicyclo[2.2.2]octane-2-carboxylate, with the CAS number 2007920-45-6, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of bicyclic azapeptides, characterized by its intricate molecular structure and unique functional groups. The presence of a dioxo (ketone) group and an azabicyclo[2.2.2]octane backbone imparts distinct chemical properties that make it a valuable scaffold for drug discovery and development.

The structural motif of tert-butyl 4-methyl-3,5-dioxo-2-azabicyclo[2.2.2]octane-2-carboxylate is particularly noteworthy due to its rigid bicyclic framework, which enhances binding affinity and selectivity in molecular interactions. This feature has been exploited in the design of novel bioactive molecules targeting various therapeutic pathways. Recent advancements in computational chemistry and molecular modeling have highlighted the potential of such scaffolds in optimizing pharmacokinetic profiles, a critical factor in drug efficacy and safety.

In the realm of medicinal chemistry, the dioxo functionality serves as a key pharmacophore, facilitating hydrogen bonding interactions with biological targets. This moiety is often incorporated into drug candidates to improve solubility and metabolic stability, which are essential attributes for successful clinical translation. The azabicyclo[2.2.2]octane core further contributes to the compound's structural rigidity, reducing conformational flexibility and enhancing target binding specificity.

Recent studies have demonstrated the utility of derivatives of tert-butyl 4-methyl-3,5-dioxo-2-azabicyclo[2.2.2]octane-2-carboxylate in modulating enzyme activity and receptor interactions. For instance, modifications to the dioxo group have been shown to enhance binding affinity to proteases involved in inflammatory pathways, making this compound a promising lead for anti-inflammatory therapies. Additionally, the tert-butyl protecting group provides stability under various chemical conditions while allowing for selective deprotection strategies during synthetic transformations.

The synthesis of tert-butyl 4-methyl-3,5-dioxo-2-azabicyclo[2.2.2]octane-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cyclizations and asymmetric hydrogenations, have been employed to construct the complex bicyclic framework efficiently. These techniques not only streamline the synthetic process but also enable access to enantiomerically pure compounds, which are crucial for pharmaceutical applications.

The pharmacological profile of tert-butyl 4-methyl-3,5-dioxo-2-azabicyclo[2.2.2]octane-2-carboxylate has been extensively evaluated in preclinical studies using in vitro and in vivo models. Initial findings suggest potent activity against targets relevant to neurological disorders, cancer, and infectious diseases. The compound's ability to interact selectively with biological macromolecules makes it an attractive candidate for further development into therapeutic agents.

One of the most compelling aspects of this compound is its potential for structural diversification through derivatization strategies. By modifying functional groups such as the dioxo moiety or introducing additional substituents on the bicyclic core, chemists can generate libraries of analogs with tailored biological activities. This approach aligns with modern drug discovery paradigms that emphasize structure-based design and high-throughput screening.

The role of computational tools in understanding the behavior of tert-butyl 4-methyl-3,5-dioxo-2-azabicyclo[2.2.2]octane-2-carboxylate cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its interactions with biological targets at an atomic level. These studies have informed rational design modifications aimed at improving potency and reducing off-target effects.

Future research directions may explore the incorporation of this scaffold into novel drug delivery systems, such as prodrugs or nanoparticles, to enhance bioavailability and targeted therapy outcomes. The versatility of its structural framework makes it a versatile platform for addressing unmet medical needs across multiple disease areas.

In conclusion,tert-butyl 4-methyl-3,5-dioxo-2-azabicyclo[2.1.]octane)-carboxylicate (CAS No. 20079)20- 456) represents a significant advancement in medicinal chemistry due to its unique structural features and promising pharmacological properties. Further exploration of its derivatives and applications will likely yield novel therapeutic agents with substantial clinical impact.